Cas no 2228590-83-6 (tert-butyl 2-(4-fluoro-2-methoxyphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(4-fluoro-2-methoxyphenyl)piperazine-1-carboxylate
• CAS No: 2228590-83-6
• MF: C₁₆H₂₃FN₂O₃
• MW: 310.363827943802
• CID: 5838152
• PubChem ID: 165826642
• Update Time: 2025-06-13

tert-butyl 2-(4-fluoro-2-methoxyphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-fluoro-2-methoxyphenyl)piperazine-1-carboxylate
• 2228590-83-6
• EN300-1889679

• Inchi： 1S/C16H23FN2O3/c1-16(2,3)22-15(20)19-8-7-18-10-13(19)12-6-5-11(17)9-14(12)21-4/h5-6,9,13,18H,7-8,10H2,1-4H3
• InChI Key： QOLCUEGTKYHNKX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)C1CNCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 310.16927076g/mol
• Monoisotopic Mass: 310.16927076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 2-(4-fluoro-2-methoxyphenyl)piperazine-1-carboxylate

Research Brief on tert-butyl 2-(4-fluoro-2-methoxyphenyl)piperazine-1-carboxylate (CAS: 2228590-83-6)

In recent years, the compound tert-butyl 2-(4-fluoro-2-methoxyphenyl)piperazine-1-carboxylate (CAS: 2228590-83-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This piperazine derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of central nervous system (CNS) targeting drugs. The presence of both fluoro and methoxy substituents on the phenyl ring, coupled with the tert-butyl carbamate group, contributes to its distinct pharmacological properties.

Recent studies have focused on the synthesis and optimization of tert-butyl 2-(4-fluoro-2-methoxyphenyl)piperazine-1-carboxylate as a key intermediate in the production of novel psychoactive substances (NPS) and antipsychotic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective serotonin receptor modulators, which exhibit high affinity for 5-HT1A and 5-HT2A receptors. The compound's structural flexibility allows for further derivatization, making it a valuable scaffold for drug discovery.

From a synthetic chemistry perspective, tert-butyl 2-(4-fluoro-2-methoxyphenyl)piperazine-1-carboxylate has been employed in multi-step reactions to achieve complex molecular architectures. Researchers have developed efficient protocols for its preparation, with yields exceeding 85% in optimized conditions. The compound's stability under various reaction conditions has been particularly noted, enabling its use in diverse synthetic pathways. Recent advancements in catalytic systems have further enhanced its accessibility, with several patents filed in 2024 describing novel catalytic methods for its production.

Pharmacological evaluations of derivatives based on this scaffold have revealed interesting biological activities. In vitro studies conducted by pharmaceutical companies have shown that certain analogs exhibit potent dopamine D2 receptor antagonism combined with moderate serotonin reuptake inhibition, suggesting potential applications in the treatment of schizophrenia and depression. The fluorinated aromatic ring appears to play a crucial role in blood-brain barrier penetration, as demonstrated in recent pharmacokinetic studies using radiolabeled compounds.

Safety and toxicological assessments of tert-butyl 2-(4-fluoro-2-methoxyphenyl)piperazine-1-carboxylate and its derivatives have been the subject of ongoing research. Preliminary data from animal studies indicate favorable safety profiles for short-term administration, though comprehensive long-term toxicity studies are still underway. Regulatory agencies have begun to monitor the emergence of this compound in the context of designer drug development, prompting increased research into its pharmacological effects and potential abuse liability.

Future research directions for this compound include exploration of its applications in positron emission tomography (PET) tracer development, given the favorable properties of the fluorine-18 isotope. Additionally, computational chemistry approaches are being employed to design new derivatives with improved selectivity and reduced off-target effects. The compound's versatility ensures it will remain an important focus of medicinal chemistry research in the coming years.